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Compound of Interest

Compound Name: Ertapenem sodium

Cat. No.: B8713771 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the calculation of Ertapenem sodium
dosages for use in preclinical in vivo animal studies. It includes methodologies for dose

translation from human clinical data, preparation of the drug for administration, and relevant

pharmacokinetic data.

Introduction to Ertapenem Sodium
Ertapenem sodium is a broad-spectrum, parenteral antibiotic belonging to the carbapenem

class.[1] It is effective against a wide range of Gram-positive and Gram-negative aerobic and

anaerobic bacteria.[2] Its mechanism of action involves the inhibition of bacterial cell wall

synthesis by binding to penicillin-binding proteins (PBPs), which leads to cell lysis and death.[3]

[4] A key feature of Ertapenem is its long half-life, which allows for a convenient once-daily

dosing regimen in humans.[3][5] This characteristic, along with its broad-spectrum activity,

makes it a valuable agent for treating various complicated infections, including intra-abdominal,

skin, and urinary tract infections, as well as community-acquired pneumonia.[5][6]

Mechanism of Action
Ertapenem, like other β-lactam antibiotics, is bactericidal. It disrupts the synthesis of the

bacterial cell wall by inhibiting the cross-linking of the peptidoglycan layer. This is achieved by

blocking penicillin-binding proteins (PBPs), which are essential enzymes for this process. The

resulting weakened cell wall cannot withstand osmotic pressure, leading to cell death.[4]
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Figure 1: Mechanism of action for Ertapenem.

Properties and Pharmacokinetics of Ertapenem
Understanding the physicochemical and pharmacokinetic properties of Ertapenem is crucial for

designing effective in vivo studies.
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Property Value / Description

Drug Name Ertapenem Sodium

Brand Name Invanz®

Class 1-β methyl-carbapenem, β-lactam antibiotic[7]

Molecular Formula C22H24N3O7SNa[7]

Molecular Weight 497.50 g/mol [7]

Solubility
Soluble in water and 0.9% sodium chloride

solution.[7]

Human Dosage (Adult)
1 gram administered intravenously (IV) or

intramuscularly (IM) once daily.[8][9]

Plasma Half-Life (Human) Approximately 4 hours.[8][10]

Plasma Protein Binding

Highly bound to plasma proteins (approx. 95%

at concentrations <50 µg/mL), which is

concentration-dependent.[10][11]

Metabolism

Primarily formation of a β-lactam ring-opened

metabolite.[10] Not metabolized by cytochrome

P450 (CYP) enzymes.[8][12]

Excretion

Primarily renal; about 80% of a dose is

recovered in the urine as intact drug and

metabolite.[8]

Dosage Calculation Protocol for Animal Studies
Translating a human dose to an animal model is not a direct conversion based on weight. The

most common and FDA-recommended method is allometric scaling, which uses body surface

area (BSA) to establish a Human Equivalent Dose (HED) or an Animal Equivalent Dose (AED).

[13][14]

Principle of Allometric Scaling
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Allometric scaling is an empirical method that relates the physiological and metabolic

processes of different species to their body size.[14][15] For drug dosage conversion, it is

based on the principle that drug clearance and other pharmacokinetic parameters are more

closely related to an animal's body surface area than to its body weight.[16]

Allometric Scaling Formula
The calculation relies on the Km factor, which is derived by dividing the average body weight

(kg) by the body surface area (m²) for a given species.[15]

Animal Equivalent Dose (AED) in mg/kg = Human Dose (mg/kg) × (Human Km / Animal Km)

To perform the calculation:

Convert the standard human dose to mg/kg. Assume an average adult human weight of 60

kg.

Use the Km factors from the table below to calculate the AED for the target animal species.
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Species
Body Weight
(kg)

Body Surface
Area (m²)

Km Factor
Km Ratio
(Human Km /
Animal Km)

Human 60 1.62 37 1

Mouse 0.02 0.0066 3 12.3

Rat 0.15 0.025 6 6.2

Rabbit 1.8 0.15 12 3.1

Dog 10 0.50 20 1.8

Monkey 3 0.24 12 3.1

(Data sourced

from FDA

guidance and

scientific

publications on

allometric

scaling).[15]

Dosage Calculation Workflow
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Start with Standard
Human Dose

(e.g., 1000 mg)

Convert to mg/kg
(Assume 60 kg human)

1000 mg / 60 kg = 16.7 mg/kg

Apply Allometric Scaling Formula:
AED (mg/kg) = Human Dose (mg/kg) x (Human Km / Animal Km)

Select Animal Model
(e.g., Mouse)

Find Km Factors
Human Km = 37
Mouse Km = 3

Calculate Animal Equivalent Dose (AED)
AED = 16.7 mg/kg x (37 / 3)

AED ≈ 206 mg/kg
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Preparation

Administration

Obtain 1 g Vial of
Ertapenem Powder

Select Reconstitution
Method (IV or IM)

IV: Reconstitute with
10 mL of 0.9% NaCl

IV Route

IM: Reconstitute with
3.2 mL of 1% Lidocaine

IM Route

Shake Vial Thoroughly
to Dissolve

IV: Dilute in 50 mL
0.9% NaCl

(Final conc. ≤20 mg/mL)

IV Route

IM: Withdraw Calculated Dose
(Do Not Dilute Further)

IM Route

Administer to Animal
(IV Infusion or IM Injection)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b8713771?utm_src=pdf-body-img
https://www.benchchem.com/product/b8713771?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8713771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. What is Ertapenem Sodium used for? [synapse.patsnap.com]

2. apexbt.com [apexbt.com]

3. What is the mechanism of Ertapenem Sodium? [synapse.patsnap.com]

4. Ertapenem - Wikipedia [en.wikipedia.org]

5. Pharmacokinetics and pharmacodynamics of ertapenem: an overview for clinicians -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. Articles [globalrx.com]

7. mims.com [mims.com]

8. academic.oup.com [academic.oup.com]

9. Ertapenem (injection route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]

10. researchgate.net [researchgate.net]

11. Pharmacokinetics of Ertapenem in Healthy Young Volunteers - PMC
[pmc.ncbi.nlm.nih.gov]

12. merck.ca [merck.ca]

13. allucent.com [allucent.com]

14. A simple practice guide for dose conversion between animals and human - PMC
[pmc.ncbi.nlm.nih.gov]

15. Conversion between animals and human [targetmol.com]

16. Can Animal Scales Help with Dosage Calculations for Medications? [barnworld.com]

To cite this document: BenchChem. [Application Note: Ertapenem Sodium Dosage
Calculations for In Vivo Animal Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8713771#ertapenem-sodium-dosage-calculations-
for-in-vivo-animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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